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Introduction

N-nitroso-Ritalinic Acid is a potential nitrosamine impurity of Ritalinic Acid, the primary
metabolite of Methylphenidate. Due to the classification of many nitrosamines as probable
human carcinogens, regulatory agencies worldwide mandate strict control over their presence
in pharmaceutical products.[1][2] This document provides detailed application notes and
protocols for the use of N-nitroso-Ritalinic Acid certified reference material (CRM) in the
development and validation of analytical methods for its detection and quantification.

The N-nitroso-Ritalinic Acid CRM is a highly characterized and purified standard, essential
for ensuring the accuracy, precision, and reliability of analytical data submitted for regulatory
approval.[3][4][5] Its use is critical for quality control (QC) applications, analytical method
development and validation (AMV), and for inclusion in Abbreviated New Drug Applications
(ANDA) and New Drug Applications (NDA).[3][5][6]

Certified Reference Material Specifications
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The N-nitroso-Ritalinic Acid CRM is typically supplied as a neat (pure) material and should

be handled in accordance with the safety data sheet (SDS) provided by the manufacturer. Key

specifications provided on a Certificate of Analysis (CoA) are summarized below.

Table 1: Representative Specifications of N-nitroso-Ritalinic Acid CRM

Parameter

Specification

Chemical Name

2-(1-nitrosopiperidin-2-yl)-2-phenylacetic acid

N-Nitroso Methylphenidate EP Impurity A, N-

Synonyms Nitroso Methylphenidate USP Related
Compound A

CAS Number 2932440-73-6

Molecular Formula C13H16N203

Molecular Weight 248.28 g/mol

Purity (HPLC) >95%

Format Neat Solid

Storage Conditions -20°C

Certification

Produced and certified in accordance with ISO
17034 and ISO/IEC 17025

Note: Specific values for purity, certified concentration (if supplied in solution), and expiration

date will be provided on the lot-specific Certificate of Analysis from the supplier.

Applications

The primary applications of N-nitroso-Ritalinic Acid CRM include:

o Analytical Method Development: As a primary reference standard for developing sensitive

and specific analytical methods, such as High-Performance Liquid Chromatography (HPLC)

with Ultraviolet (UV) or Mass Spectrometric (MS) detection, for the identification and

guantification of N-nitroso-Ritalinic Acid in drug substances and products.
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e Method Validation: For the validation of analytical methods in accordance with ICH
guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD),
and limit of quantification (LOQ).

e Quality Control (QC) Testing: As a reference for routine QC testing of raw materials, in-
process samples, and finished products to ensure they meet the stringent regulatory limits
for nitrosamine impurities.

o System Suitability Testing: To verify the performance of the analytical system before and
during sample analysis.

o Forced Degradation Studies: To investigate the formation of N-nitroso-Ritalinic Acid under
various stress conditions (e.g., acid, base, oxidation, heat, light) and to ensure the stability-
indicating nature of the analytical method.

Experimental Protocols

The following protocols are representative examples and should be optimized and validated for
specific matrices and instrumentation.

Preparation of Standard Solutions

Caution: Handle N-nitroso-Ritalinic Acid CRM in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

e Stock Standard Solution (e.g., 100 pg/mL):
o Accurately weigh approximately 1.0 mg of N-nitroso-Ritalinic Acid CRM.
o Dissolve in a suitable solvent (e.g., Methanol) in a 10.0 mL volumetric flask.
o Sonicate for 5 minutes to ensure complete dissolution.
o Dilute to volume with the solvent and mix well.

 Intermediate Standard Solution (e.g., 1.0 pg/mL):

o Pipette 100 pL of the stock standard solution into a 10.0 mL volumetric flask.
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o Dilute to volume with the appropriate diluent (e.g., a mixture of mobile phase A and B) and
mix well.

Working Standard Solutions for Calibration Curve:

o Prepare a series of working standard solutions by serial dilution of the intermediate
standard solution to cover the desired concentration range (e.g., 0.1 ng/mL to 50 ng/mL).

Sample Preparation (for a Drug Product)

Accurately weigh and transfer a quantity of powdered tablets or capsule contents equivalent
to a specific amount of the active pharmaceutical ingredient (API) into a suitable volumetric
flask.

Add a measured volume of extraction solvent (e.g., Methanol).
Vortex or sonicate for a specified time to ensure complete extraction of the analyte.
Centrifuge the sample to pelletize excipients.

Filter the supernatant through a 0.22 um syringe filter into an HPLC vial for analysis.

Analytical Method: HPLC with Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique suitable for the trace-level

guantification of nitrosamine impurities.

Table 2: Representative LC-MS/MS Method Parameters
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Parameter Condition
LC System UHPLC System

C18 reverse-phase column (e.g., 100 mm x 2.1
Column

mm, 1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Methanol

Gradient Elution

Start with a low percentage of B, ramp up to a
high percentage of B to elute the analyte, then

return to initial conditions for re-equilibration.

Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5 pL

MS System

Triple Quadrupole Mass Spectrometer

lonization Source

Electrospray lonization (ESI) in Positive Mode or
Atmospheric Pressure Chemical lonization
(APCI)

MRM Transitions

Precursor lon (m/z) - Product lon (m/z) (To be

determined by infusion of the CRM)

Collision Energy

To be optimized for each transition

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for the use of N-nitroso-Ritalinic Acid

CRM in a pharmaceutical quality control laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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